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Compound of Interest

Compound Name:
Phenylalanine, 3-chloro-alpha-

methyl-

CAS No.: 30118-15-1

Cat. No.: B12112167

Get Quote

For researchers, scientists, and drug development professionals, the strategic incorporation of

halogenated amino acids into peptides and small molecules represents a critical tool for

modulating biological activity. This guide provides an in-depth comparative analysis of the

binding affinity of halogenated phenylalanine analogs, grounded in experimental data. We will

explore the nuanced role of halogen bonding in molecular recognition and provide detailed

protocols for assessing these interactions, empowering you to make informed decisions in your

research and development endeavors.

The Power of the Halogen: More Than a Simple
Substitution
The substitution of hydrogen with a halogen atom (Fluorine, Chlorine, Bromine, or Iodine) on

the phenyl ring of phenylalanine is far from a trivial modification. This alteration profoundly

impacts the analog's physicochemical properties, including size, hydrophobicity, and electronic

distribution. These changes, in turn, can significantly influence a molecule's binding affinity for

its target protein, metabolic stability, and pharmacokinetic profile.
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A key factor underpinning the enhanced binding affinity observed with heavier halogens is the

phenomenon of halogen bonding. This is a non-covalent interaction where the halogen atom

acts as a Lewis acid, interacting with a Lewis base on the protein, such as a backbone

carbonyl oxygen or the side-chain oxygen of serine, threonine, or tyrosine.[1] The strength of

this interaction generally increases with the size and polarizability of the halogen atom,

following the trend I > Br > Cl > F.[2]
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Protein Binding PocketHalogenated Phenylalanine Analog

Protein Backbone (Lewis Base, e.g., C=O)Halogenated Phenylalanine (Lewis Acid) Halogen Bond

Start: Purified LAT1 Transporter & Halogenated Phenylalanine Analogs

Immobilize LAT1 on Sensor Chip

Prepare Serial Dilutions of Halogenated Phenylalanine Analogs

Inject Analogs over Sensor Surface (Association Phase)

Inject Buffer (Dissociation Phase)

Regenerate Sensor Surface

Repeat for each concentration

Analyze Sensorgram Data to Determine kon, koff, and KD

End: Quantitative Binding Affinity Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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